Cas no 2229354-12-3 (tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate)

Tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The but-3-yn-2-yl substituent introduces an alkyne functionality, enabling further derivatization via click chemistry or cross-coupling reactions. This compound is useful in pharmaceutical and agrochemical research, where modular piperidine scaffolds are often required. Its well-defined reactivity and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry and material science applications.
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate structure
2229354-12-3 structure
Product Name:tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
CAS No:2229354-12-3
MF:C14H23NO2
MW:237.33792424202
CID:5859692
PubChem ID:165665722
Update Time:2025-10-30

tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
    • EN300-1882233
    • 2229354-12-3
    • Inchi: 1S/C14H23NO2/c1-6-11(2)12-8-7-9-15(10-12)13(16)17-14(3,4)5/h1,11-12H,7-10H2,2-5H3
    • InChI Key: LVWNRVZTDVNSAD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C(C#C)C)C1)=O

Computed Properties

  • Exact Mass: 237.172878976g/mol
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1882233-0.05g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
0.05g
$983.0 2023-09-18
Enamine
EN300-1882233-0.1g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
0.1g
$1031.0 2023-09-18
Enamine
EN300-1882233-0.25g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
0.25g
$1078.0 2023-09-18
Enamine
EN300-1882233-0.5g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
0.5g
$1124.0 2023-09-18
Enamine
EN300-1882233-1.0g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
1g
$1172.0 2023-06-01
Enamine
EN300-1882233-2.5g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
2.5g
$2295.0 2023-09-18
Enamine
EN300-1882233-5.0g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
5g
$3396.0 2023-06-01
Enamine
EN300-1882233-10.0g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
10g
$5037.0 2023-06-01
Enamine
EN300-1882233-1g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
1g
$1172.0 2023-09-18
Enamine
EN300-1882233-5g
tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate
2229354-12-3
5g
$3396.0 2023-09-18

Additional information on tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate (CAS No. 2229354-12-3): Properties, Applications, and Industry Insights

The compound tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate (CAS No. 2229354-12-3) is a specialized piperidine derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and an alkyne-functionalized side chain, makes it a versatile intermediate for drug discovery and material science. Researchers and manufacturers are increasingly interested in this compound due to its role in click chemistry applications and as a building block for bioactive molecules.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate has surged, driven by advancements in catalysis and green chemistry. The compound’s alkyne moiety enables efficient Huisgen cycloaddition reactions, a cornerstone of modern bioconjugation techniques. This aligns with the growing trend of targeted drug delivery systems and proteomics research, where precise molecular modifications are critical.

From a synthetic perspective, CAS No. 2229354-12-3 exemplifies the convergence of scalable synthesis and functional group compatibility. Its Boc-protected amine ensures stability during multi-step reactions, while the but-3-yn-2-yl side chain offers reactivity for further derivatization. These features address common challenges in medicinal chemistry, such as prodrug design and peptide mimetics, topics frequently searched in academic and industrial databases.

The compound’s relevance extends to agrochemical innovation and material science, where its structural motifs are explored for polymer crosslinking and ligand design. As sustainability becomes a priority, researchers highlight its potential in atom-economical reactions, reducing waste in complex syntheses. This resonates with current searches for eco-friendly synthetic routes and catalytic efficiency improvements.

Quality control of tert-butyl 3-(but-3-yn-2-yl)piperidine-1-carboxylate requires rigorous analytical validation, including HPLC, NMR, and mass spectrometry. These protocols ensure compliance with GMP standards, a critical concern for buyers sourcing research-grade chemicals. Discussions on batch-to-batch consistency and storage stability further underscore its practical utility in high-value applications.

In conclusion, CAS No. 2229354-12-3 represents a nexus of innovation across multiple disciplines. Its adaptability to combinatorial chemistry and alignment with trending research themes like precision medicine and sustainable synthesis solidify its importance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in advanced organic synthesis and drug development pipelines.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd